Cas no 92114-37-9 (1-(phenoxyacetyl)piperazine)

• Product Name: 1-(phenoxyacetyl)piperazine
• CAS No: 92114-37-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD01909483
• CID: 800414
• PubChem ID: 771959
• Update Time: 2025-06-10

1-(phenoxyacetyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-phenoxy-1-(1-piperazinyl)-
• 1-(phenoxyacetyl)piperazine hydrochloride
• 2-phenoxy-1-(1-piperazinyl)Ethanone
• 2-Phenoxy-1-piperazin-1-yl-ethanone
• 2-PHENOXY-1-PIPERAZIN-1-YL-ETHANONE X HCL
• MFCD01909483
• Oprea1_038867
• HMS1678P01
• AKOS000152148
• 2-phenoxy-1-(piperazin-1-yl)ethanone
• 92114-37-9
• 1-(phenoxyacetyl)piperazine
• XZCPXUCNSORUCQ-UHFFFAOYSA-N
• 2-phenoxy-1-(piperazin-1-yl)ethan-1-one
• 2-phenoxy-1-piperazin-1-ylethanone
• SCHEMBL5072941
• BB 0247699
• CBMicro_035472
• Oprea1_268933
• DB-347296
• A10461

• MDL： MFCD01909483
• Inchi： 1S/C12H16N2O2/c15-12(14-8-6-13-7-9-14)10-16-11-4-2-1-3-5-11/h1-5,13H,6-10H2
• InChI Key： XZCPXUCNSORUCQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(N1CCNCC1)=O

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Boiling Point: 433.1°Cat760mmHg
• Flash Point: 215.7°C
• PSA: 41.57000
• LogP: 0.76390

Additional information on 1-(phenoxyacetyl)piperazine

Comprehensive Overview of 1-(Phenoxyacetyl)piperazine (CAS No. 92114-37-9): Properties, Applications, and Industry Insights

1-(Phenoxyacetyl)piperazine (CAS No. 92114-37-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as phenoxyacetyl piperazine, features a piperazine core linked to a phenoxyacetyl group, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers frequently search for terms like "1-(phenoxyacetyl)piperazine synthesis", "CAS 92114-37-9 applications", and "phenoxyacetyl piperazine derivatives", reflecting its relevance in drug development and material science.

The growing interest in 1-(phenoxyacetyl)piperazine aligns with broader trends in green chemistry and sustainable synthesis. As industries prioritize eco-friendly processes, this compound's potential as a building block for biodegradable materials or low-toxicity pharmaceuticals has become a hot topic. Searches for "piperazine-based green solvents" and "sustainable heterocyclic compounds" often intersect with discussions about this molecule. Its stability under mild conditions and compatibility with catalytic reactions further enhance its appeal for modern synthetic workflows.

From a structural perspective, 1-(phenoxyacetyl)piperazine offers two reactive sites—the piperazine nitrogen atoms and the phenoxy carbonyl group—enabling diverse chemical modifications. This bifunctionality explains why queries like "piperazine modification techniques" and "phenoxyacetyl group reactivity" frequently appear in academic literature. The compound's molecular weight (248.28 g/mol) and moderate polarity make it suitable for applications ranging from pharmaceutical intermediates to ligand design in coordination chemistry.

In pharmaceutical contexts, derivatives of CAS 92114-37-9 have been explored for their potential bioactivity. While not a drug itself, the scaffold appears in studies targeting central nervous system (CNS) modulators and enzyme inhibitors. This connection drives searches for "piperazine CNS drugs" and "phenoxyacetyl pharmacophores". Recent patent analyses reveal innovative uses of this core structure in developing compounds with improved blood-brain barrier permeability—a key concern in neuropharmacology.

The compound's physicochemical properties—including a melting point range of 85-89°C and solubility in common organic solvents—are frequently cited in technical datasheets. These characteristics support its utility in high-throughput screening and combinatorial chemistry, addressing industry demands for "scalable heterocyclic synthesis". Moreover, its crystalline stability makes it a candidate for co-crystal engineering, a technique gaining traction for optimizing drug formulations.

Quality control of 1-(phenoxyacetyl)piperazine typically involves HPLC purity analysis and spectroscopic characterization (IR, NMR, MS). Laboratories often search for "CAS 92114-37-9 analytical methods" to ensure batch consistency, especially when producing derivatives for biological testing. The absence of heavy metals and residual solvents is critical for pharmaceutical-grade material, reflecting stringent industry standards.

Emerging applications include its use in polymeric materials and agrochemical intermediates. The phenoxy moiety contributes to UV stability, making modified polymers resistant to photodegradation—a property highly sought after in sustainable packaging research. Concurrently, the piperazine ring’s hydrogen-bonding capacity enables design of smart materials with stimuli-responsive behavior, aligning with trends in "functional molecular design".

Supply chain dynamics for 92114-37-9 reflect broader shifts in fine chemical distribution. With increasing regionalization of chemical production, queries like "1-(phenoxyacetyl)piperazine suppliers" and "CAS 92114-37-9 logistics" emphasize the need for reliable sourcing. Current good manufacturing practice (cGMP) compliance remains paramount for pharmaceutical customers, while research-grade material dominates academic purchases.

Future research directions may explore 1-(phenoxyacetyl)piperazine’s role in catalysis and energy storage systems. Preliminary studies suggest its derivatives could serve as redox-active ligands or ionic liquid precursors—topics generating buzz in materials science forums. As synthetic methodologies advance, particularly in flow chemistry and electrochemical synthesis, this compound’s accessibility and modification potential will likely expand further.